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Compound of Interest

Compound Name: NIR-797 isothiocyanate

Cat. No.: B15554533 Get Quote

An In-depth Technical Guide to the Safe Handling of NIR-797 Isothiocyanate

This guide provides comprehensive safety and handling information for NIR-797
isothiocyanate, intended for researchers, scientists, and drug development professionals.

Adherence to these guidelines is crucial for ensuring laboratory safety and maintaining the

integrity of the product.

Chemical and Physical Properties
NIR-797 isothiocyanate is a near-infrared cyanine dye commonly used for labeling proteins

and other biomolecules for fluorescence imaging applications.[1][2] Its key properties are

summarized below.
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Property Value

CAS Number 152111-91-6[1]

Molecular Formula C₄₅H₅₀N₃NaO₆S₄[1]

Molecular Weight 880.14 g/mol

Appearance Powder

Solubility Soluble in DMSO and ethanol.[1]

Excitation Maximum (λex) 795 nm (in 0.1 M phosphate pH 7.0)

Emission Maximum (λem) 817 nm (in 0.1 M phosphate pH 7.0)

Hazard Identification and Safety Precautions
NIR-797 isothiocyanate presents several potential hazards that require careful management.

The primary hazards are associated with its irritant properties and its form as a fine powder.

GHS Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The diagram below illustrates the key hazards associated with NIR-797 isothiocyanate.
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Caption: Hazard identification for NIR-797 isothiocyanate.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling NIR-797
isothiocyanate:

Eye Protection: Chemical safety goggles or a face shield.[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[3] Contaminated gloves should be

disposed of immediately after use.

Body Protection: A laboratory coat and appropriate protective clothing to prevent skin

exposure.

Respiratory Protection: A NIOSH-approved respirator with an appropriate cartridge should be

used, especially when handling the powder outside of a certified chemical fume hood.[3] A

type N95 dust mask is a minimum requirement.

Handling and Storage
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Proper handling and storage are essential to maintain the stability of the compound and ensure

user safety.

Handling
Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.

Dispensing: As a fine powder, care should be taken to avoid generating dust. For maximum

recovery of the product, centrifuge the original vial before removing the cap.[1]

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in

areas where the chemical is handled or stored.

Storage
Temperature: Store at -20°C for long-term storage.[1] Short-term storage at 2-8°C is also

acceptable.

Conditions: Keep the container tightly closed and store in a dry, well-ventilated place. The

product is moisture-sensitive.[3] Protect from light.

Stability: When stored correctly, the product is stable for at least 12 months.

Experimental Protocols
Preparation of Stock Solutions
This protocol outlines the steps for safely preparing a stock solution of NIR-797
isothiocyanate.

Preparation: Ensure all necessary PPE is worn. Perform all operations within a certified

chemical fume hood.

Equilibration: Allow the vial of NIR-797 isothiocyanate to warm to room temperature before

opening to prevent condensation of moisture.

Centrifugation: Briefly centrifuge the vial to collect all the powder at the bottom.
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Solvent Addition: Add the desired volume of an appropriate solvent (e.g., anhydrous DMSO)

to the vial using a calibrated pipette.

Dissolution: Cap the vial tightly and vortex or sonicate until the dye is completely dissolved.

Spill and Leak Procedures
In the event of a spill, follow these procedures:

Evacuation: Evacuate non-essential personnel from the immediate area.

Ventilation: Ensure the area is well-ventilated.

Containment: For a dry spill, carefully sweep or vacuum the powder. Avoid generating dust.

Place the collected material into a sealed, labeled container for hazardous waste. For a

solution spill, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Waste Disposal: Dispose of all contaminated materials as hazardous waste.

First-Aid Measures
If Inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing. If feeling unwell, call a poison center or doctor.

In Case of Skin Contact: Immediately wash with plenty of soap and water. If skin irritation

occurs, seek medical advice. Remove contaminated clothing and wash it before reuse.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor

immediately.
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Disposal Considerations
NIR-797 isothiocyanate and any contaminated materials must be disposed of as hazardous

waste. Do not dispose of down the drain or in regular trash. All waste must be collected in a

dedicated, properly labeled hazardous waste container.[3] Disposal should be carried out by a

licensed professional waste disposal service in accordance with local, state, and federal

regulations.

The following workflow diagram outlines the safe handling and disposal process for NIR-797
isothiocyanate.
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Caption: Safe handling workflow for NIR-797 isothiocyanate.
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In-Vitro and In-Vivo Experimental Considerations
NIR-797 isothiocyanate is frequently used in biological research, for example, in the

formulation of nanoparticles for fluorescence imaging and photothermal therapy.[4]

Researchers have encapsulated NIR-797 isothiocyanate in PLGA nanoparticles, a process

that involves dissolving the dye in an organic solvent like DMSO before adding it to a polymer

solution.[4] Such protocols should always be conducted with the safety precautions outlined in

this guide. When used in vivo, the biocompatibility and potential toxicity of the final formulation

(e.g., dye-loaded nanoparticles) must be thoroughly assessed.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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